Cas no 96-86-6 (Diethyl Benzoylaminomalonate)

• Product Name: Diethyl Benzoylaminomalonate
• CAS No: 96-86-6
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 860130
• PubChem ID: 66790
• Update Time: 2025-06-08

Diethyl Benzoylaminomalonate Chemical and Physical Properties

Names and Identifiers

• diethyl benzamidomalonate
• Benzamidomalonic acid, diethyl ester
• Diethyl Benzoylaminomalonate
• 2-(anthracen-9-ylmethyl)malonic acid diethyl ester
• 2-(benzoylamino)propanedioic acid diethyl ester
• benzoylamino-malonic acid diethyl ester
• diethyl 2-(anthracen-9-ylmethyl)malonate
• diethyl 2-(benzoylamino)malonate
• diethyl 2-benzamidomalonate
• diethyl 9-anthrylmethylmalonate
• diethyl N-benzoyl-aminomalonate
• Propanedioic acid,(9-anthracenylmethyl)-,diethyl ester
• NSC 121984
• diethyl 2-benzoylaminomalonate
• Propanedioic acid, (benzoylamino)-, diethyl ester
• 96-86-6
• AS-59243
• DIETHYL 2-(BENZOYLAMINO)PROPANEDIOATE
• N-(1,3-Diethoxy-1,3-dioxopropan-2-yl)benzenecarboximidic acid
• AKOS005206817
• NSC 80
• diethyl 2-benzamidopropanedioate
• AB-131/40897079
• NS00041198
• 1,3-diethyl 2-(phenylformamido)propanedioate
• AB00694305-03
• Diethyl-N-benzoylamino malonate
• EN300-43890
• EINECS 202-540-4
• DTXSID80914696
• Ethyl benzaminomalonate
• NSC-121984
• Z169860246
• NSC121984
• MFCD00015160
• 16798-45-1
• NCGC00324416-01
• CS-0299198
• J-010419
• NSC80
• SCHEMBL5784044
• NSC-80
• Diethyl2-benzamidomalonate
• Diethyl 2-(benzoylamino)malonate #

• MDL： MFCD00015160
• Inchi： 1S/C14H17NO5/c1-3-19-13(17)11(14(18)20-4-2)15-12(16)10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3,(H,15,16)
• InChI Key： NMSZTQWZINJIMY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 279.11100
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.70000
• LogP: 1.30210

Diethyl Benzoylaminomalonate Security Information

• Safety Instruction： S22-S24/25

Additional information on Diethyl Benzoylaminomalonate

Diethyl Benzoylaminomalonate (CAS No. 96-86-6): An Overview of Its Properties, Applications, and Recent Research Advances

Diethyl benzoylaminomalonate (CAS No. 96-86-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a benzoylaminomalonate core with two ethyl ester groups. The diethyl benzoylaminomalonate molecule is known for its potential applications in various industries, including pharmaceuticals, agrochemicals, and fine chemicals.

The chemical formula of diethyl benzoylaminomalonate is C15H19NO4, and it has a molecular weight of approximately 273.32 g/mol. The compound is typically synthesized through the reaction of benzoyl chloride with diethyl malonate in the presence of an amine catalyst. This synthesis method yields a high-purity product that can be further refined for specific applications.

One of the key properties of diethyl benzoylaminomalonate is its solubility in organic solvents such as ethanol, methanol, and acetone. This property makes it an ideal candidate for use in formulations where solubility and stability are critical factors. Additionally, diethyl benzoylaminomalonate exhibits good thermal stability, which is essential for processes involving high temperatures.

In the pharmaceutical industry, diethyl benzoylaminomalonate has been explored for its potential as a drug intermediate. Recent studies have shown that compounds with similar structures can exhibit anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the use of diethyl benzoylaminomalonate derivatives as potential anti-inflammatory agents. The researchers found that these derivatives effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting their potential therapeutic value.

Another area where diethyl benzoylaminomalonate has shown promise is in the development of agrochemicals. The compound's ability to enhance plant growth and resistance to pests has been studied extensively. A recent study published in the Pest Management Science journal reported that diethyl benzoylaminomalonate-based formulations significantly improved crop yield and reduced pest infestations when applied to various crops. This finding highlights the compound's potential as a sustainable solution in agricultural practices.

In materials science, diethyl benzoylaminomalonate has been investigated for its use in polymer synthesis and coatings. The compound's reactivity with various monomers allows for the creation of novel polymers with unique properties. For example, a study published in the Journal of Polymer Science: Polymer Chemistry in 2021 demonstrated that diethyl benzoylaminomalonate can be used as a functional monomer to enhance the mechanical strength and thermal stability of polymer materials. These findings have significant implications for applications in industries such as automotive, aerospace, and electronics.

The environmental impact of diethyl benzoylaminomalonate is another important consideration. Recent research has focused on developing environmentally friendly synthesis methods to reduce the ecological footprint of this compound. A study published in the Green Chemistry journal in 2023 described a novel green synthesis approach using renewable feedstocks and catalytic systems that significantly reduced waste generation and energy consumption during production.

Safety and regulatory compliance are crucial aspects when working with diethyl benzoylaminomalonate. The compound is generally considered safe for use under proper handling conditions. However, it is important to follow standard safety protocols to minimize exposure risks. Regulatory bodies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) provide guidelines for the safe handling and disposal of this compound.

In conclusion, diethyl benzoylaminomalonate (CAS No. 96-86-6) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it an attractive candidate for pharmaceuticals, agrochemicals, and materials science research. Ongoing studies continue to uncover new potential uses and improvements in synthesis methods, further solidifying its importance in these fields.